Cas no 101975-23-9 (3'-(Difluoromethoxy)acetophenone)

3'-(Difluoromethoxy)acetophenone structure
101975-23-9 structure
Product Name:3'-(Difluoromethoxy)acetophenone
CAS No:101975-23-9
MF:C9H8F2O2
MW:186.155429840088
MDL:MFCD00236220
CID:124813
Update Time:2025-04-18

3'-(Difluoromethoxy)acetophenone Chemical and Physical Properties

Names and Identifiers

    • 1-(3-(Difluoromethoxy)phenyl)ethanone
    • 1-[3-(DIFLUOROMETHOXY)PHENYL]ETHANONE
    • Ethanone,1-[3-(difluoromethoxy)phenyl]-
    • 1-[3-(Difluoromethoxy)phenyl]ethan-1-one
    • 1-acetyl-3-(difluoromethoxy)benzene
    • 3'-(difluoromethoxy)acetophenone
    • 1-(3-Difluoromethoxy-phenyl)-ethanone
    • Ethanone, 1-[3-(difluoromethoxy)phenyl]-
    • 1-(3-(DIFLUOROMETHOXY)PHENYL)ETHAN-1-ONE
    • RLBDNZCDRGGGEE-UHFFFAOYSA-N
    • SBB030507
    • STK312794
    • 3'-(Difluoromethoxy)acetophenone
    • MDL： MFCD00236220
    • Inchi： 1S/C9H8F2O2/c1-6(12)7-3-2-4-8(5-7)13-9(10)11/h2-5,9H,1H3
    • InChI Key： RLBDNZCDRGGGEE-UHFFFAOYSA-N
    • SMILES： FC(OC1=CC=CC(C(C)=O)=C1)F

Computed Properties

  • Exact Mass: 186.04900
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 183
  • XLogP3: 2.8
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Boiling Point: 223.8°C at 760 mmHg
  • PSA: 26.30000
  • LogP: 2.49060

3'-(Difluoromethoxy)acetophenone Security Information

3'-(Difluoromethoxy)acetophenone Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

3'-(Difluoromethoxy)acetophenone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015000070-250mg
3'-(Difluoromethoxy)acetophenone
 101975-23-9 97%
250mg
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Alichem
A015000070-500mg
3'-(Difluoromethoxy)acetophenone
 101975-23-9 97%
500mg
 $863.90 2023-09-04
Alichem
A015000070-1g
3'-(Difluoromethoxy)acetophenone
 101975-23-9 97%
1g
 $1564.50 2023-09-04
TRC
D447703-100mg
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 101975-23-9
100mg
 $64.00 2023-05-18
TRC
D447703-250mg
3'-(Difluoromethoxy)acetophenone
 101975-23-9
250mg
 $69.00 2023-05-18
TRC
D447703-500mg
3'-(Difluoromethoxy)acetophenone
 101975-23-9
500mg
 $92.00 2023-05-18
TRC
D447703-1g
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 101975-23-9
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Chemenu
CM114891-5g
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 101975-23-9 95%
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Chemenu
CM114891-10g
1-[3-(difluoromethoxy)phenyl]ethanone
 101975-23-9 95%
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Chemenu
CM114891-25g
1-[3-(difluoromethoxy)phenyl]ethanone
 101975-23-9 95%
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3'-(Difluoromethoxy)acetophenone Production Method

Production Method 1

14906-59-3 14906-59-3
1885-46-7 1885-46-7
101975-23-9 101975-23-9
83882-67-1 83882-67-1
127842-55-1 127842-55-1
Reaction Conditions
1.1 Solvents: Acetonitrile ;  18 h, 66 °C
2.1 Catalysts: Tris(2,2′-bipyridine)ruthenium(2+) bis(hexafluorophosphate) Solvents: Acetonitrile ;  30 min
Reference
Visible-Light Photoredox-Catalyzed C(sp2)-H Difluoromethoxylation of (Hetero)arenes Utilizing a Shelf-Stable Pyridinium Reagent
Lin, Daniel; et al, Organic Letters, 2022, 24(40), 7255-7259

Production Method 2

2287306-92-5 2287306-92-5
98-86-2 98-86-2
37181-39-8 37181-39-8
101975-23-9 101975-23-9
83882-67-1 83882-67-1
127842-55-1 127842-55-1
Reaction Conditions
1.1 Catalysts: Tris(2,2′-bipyridine)ruthenium(2+) bis(hexafluorophosphate) Solvents: Acetonitrile ;  12 h, 23 °C
Reference
Catalytic radical difluoromethoxylation of arenes and heteroarenes
Lee, Johnny W.; et al, Chemical Science, 2019, 10(11), 3217-3222

Production Method 3

98-86-2 98-86-2
37181-39-8 37181-39-8
101975-23-9 101975-23-9
83882-67-1 83882-67-1
127842-55-1 127842-55-1
Reaction Conditions
1.1 Catalysts: Tris(2,2′-bipyridine)ruthenium(2+) bis(hexafluorophosphate) Solvents: Acetonitrile ;  30 min
Reference
Visible-Light Photoredox-Catalyzed C(sp2)-H Difluoromethoxylation of (Hetero)arenes Utilizing a Shelf-Stable Pyridinium Reagent
Lin, Daniel; et al, Organic Letters, 2022, 24(40), 7255-7259

Production Method 4

2287306-91-4 2287306-91-4
333-27-7 333-27-7
101975-23-9 101975-23-9
83882-67-1 83882-67-1
127842-55-1 127842-55-1
Reaction Conditions
1.1 Solvents: 1,2-Dichloroethane ;  12 h, 60 °C
2.1 Catalysts: Tris(2,2′-bipyridine)ruthenium(2+) bis(hexafluorophosphate) Solvents: Acetonitrile ;  12 h, 23 °C
Reference
Catalytic radical difluoromethoxylation of arenes and heteroarenes
Lee, Johnny W.; et al, Chemical Science, 2019, 10(11), 3217-3222

Production Method 5

100-48-1 100-48-1
101975-23-9 101975-23-9
83882-67-1 83882-67-1
127842-55-1 127842-55-1
Reaction Conditions
1.1 Reagents: Acetic acid ;  rt → 80 °C; reflux
1.2 Reagents: Hydrogen peroxide Solvents: Water ;  16 h
2.1 Solvents: Acetonitrile ;  18 h, 66 °C
3.1 Catalysts: Tris(2,2′-bipyridine)ruthenium(2+) bis(hexafluorophosphate) Solvents: Acetonitrile ;  30 min
Reference
Visible-Light Photoredox-Catalyzed C(sp2)-H Difluoromethoxylation of (Hetero)arenes Utilizing a Shelf-Stable Pyridinium Reagent
Lin, Daniel; et al, Organic Letters, 2022, 24(40), 7255-7259

Production Method 6

1885-46-7 1885-46-7
101975-23-9 101975-23-9
83882-67-1 83882-67-1
127842-55-1 127842-55-1
Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: 2-Methyltetrahydrofuran ,  Water ;  12 h, 23 °C
2.1 Solvents: 1,2-Dichloroethane ;  12 h, 60 °C
3.1 Catalysts: Tris(2,2′-bipyridine)ruthenium(2+) bis(hexafluorophosphate) Solvents: Acetonitrile ;  12 h, 23 °C
Reference
Catalytic radical difluoromethoxylation of arenes and heteroarenes
Lee, Johnny W.; et al, Chemical Science, 2019, 10(11), 3217-3222

3'-(Difluoromethoxy)acetophenone Raw materials

3'-(Difluoromethoxy)acetophenone Preparation Products

3'-(Difluoromethoxy)acetophenone Related Literature

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